Cas no 2227855-79-8 (methyl 3-(3R)-3-hydroxybutylbenzoate)

• Product Name: methyl 3-(3R)-3-hydroxybutylbenzoate
• CAS No: 2227855-79-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5877558
• PubChem ID: 165759875
• Update Time: 2025-06-10

methyl 3-(3R)-3-hydroxybutylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3R)-3-hydroxybutylbenzoate
• methyl 3-[(3R)-3-hydroxybutyl]benzoate
• EN300-1754059
• 2227855-79-8

• Inchi： 1S/C12H16O3/c1-9(13)6-7-10-4-3-5-11(8-10)12(14)15-2/h3-5,8-9,13H,6-7H2,1-2H3/t9-/m1/s1
• InChI Key： BVUNZHQNSVAFLR-SECBINFHSA-N
• SMILES： O[C@H](C)CCC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3R)-3-hydroxybutylbenzoate

Comprehensive Overview of Methyl 3-(3R)-3-Hydroxybutylbenzoate (CAS No. 2227855-79-8): Properties, Applications, and Industry Insights

The chemical compound Methyl 3-(3R)-3-hydroxybutylbenzoate (CAS No. 2227855-79-8) has garnered significant attention in pharmaceutical and fine chemical industries due to its unique structural features and versatile applications. This chiral benzoate derivative is characterized by a hydroxybutyl side chain at the 3-position of the aromatic ring, which contributes to its stereoselective reactivity. As researchers increasingly focus on enantiomerically pure intermediates, this compound's (R)-configuration makes it valuable for asymmetric synthesis and drug development.

In recent years, the demand for high-purity specialty chemicals like Methyl 3-(3R)-3-hydroxybutylbenzoate has surged, driven by advancements in targeted drug delivery systems and green chemistry initiatives. Analytical techniques such as HPLC chiral separation and NMR spectroscopy confirm its optical purity (>98% ee), while stability studies demonstrate excellent shelf-life under recommended storage conditions (2-8°C in inert atmosphere). The compound's logP value of 2.1 suggests favorable membrane permeability, explaining its utility in prodrug design.

The synthesis of CAS 2227855-79-8 typically involves enzymatic resolution or asymmetric hydrogenation strategies, with recent patents highlighting improved yields through biocatalytic processes. Industry leaders are particularly interested in its role as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and cardiovascular agents, where the (3R)-hydroxybutyl moiety enhances biological activity. Regulatory-compliant manufacturing follows ICH Q7 guidelines, ensuring compliance with GMP standards for pharmaceutical intermediates.

Emerging applications in cosmetic formulations leverage the compound's mild surfactant properties and skin-conditioning effects. Market analysis indicates growing adoption in anti-aging creams and dermatological preparations, where its ester functionality improves active ingredient delivery. Environmental studies confirm ready biodegradability (OECD 301F), aligning with the EU Green Deal objectives for sustainable chemicals.

Quality control protocols for methyl 3-(3R)-3-hydroxybutylbenzoate include rigorous testing for residual solvents (GC-MS), heavy metal content (ICP-MS), and microbiological contamination. The compound's thermal stability (decomposition point >200°C) facilitates various formulation processes. Recent publications highlight its potential in polymeric drug carriers and controlled-release matrices, particularly when copolymerized with lactide derivatives.

From a commercial perspective, CAS 2227855-79-8 is available in kilogram-scale quantities with custom purity grades (98-99.9%). Pricing trends reflect the compound's position in the high-value fine chemicals segment, with supply chain optimization reducing lead times in major markets. Technical datasheets provide detailed spectral data (IR, MS, 1H/13C NMR) and safety parameters (SDS compliant with REACH/CLP regulations).

Ongoing research explores novel derivatives of 3-(3R)-3-hydroxybutylbenzoic acid, particularly fluorinated analogs for PET imaging applications. The compound's metabolic stability in human liver microsome assays positions it as a promising scaffold for medicinal chemistry programs. Academic and industrial collaborations continue to investigate its structure-activity relationships across therapeutic targets.

For formulation scientists, the methyl ester derivative offers advantages in solubility enhancement and taste masking for oral dosage forms. Stability-indicating methods validate its compatibility with common pharmaceutical excipients, while QbD approaches optimize manufacturing processes. The global market for such chiral building blocks is projected to grow at 6.8% CAGR through 2030, reflecting increased demand for precision therapeutics.

In analytical applications, Methyl 3-(3R)-3-hydroxybutylbenzoate serves as a chromatographic reference standard for method development. Its distinct UV absorption maxima at 274 nm facilitates detection in complex matrices. Recent method validations demonstrate LOQs below 0.1 μg/mL in biological samples, supporting its use in bioanalytical studies and pharmacokinetic research.

The compound's crystallographic properties have been characterized by single-crystal X-ray diffraction, revealing key hydrogen-bonding patterns that influence its solid-state behavior. These structural insights guide the development of co-crystals and salts with improved physicochemical properties. Process chemistry innovations have reduced E-factor values in production, addressing green chemistry metrics for sustainable manufacturing.